Cas no 1047652-33-4 (N-benzyl-2-(1-cyclohexen-1-yl)ethanamine hydrochloride)

• Product Name: N-benzyl-2-(1-cyclohexen-1-yl)ethanamine hydrochloride
• CAS No: 1047652-33-4
• MF: C₁₅H₂₂ClN
• MW: 251.79488325119
• MDL: MFCD03930931
• CID: 4569513
• Update Time: 2025-06-30

N-benzyl-2-(1-cyclohexen-1-yl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-(1-cyclohexen-1-yl)ethanamine hydrochloride

• MDL： MFCD03930931
• Inchi： 1S/C15H21N.ClH/c1-3-7-14(8-4-1)11-12-16-13-15-9-5-2-6-10-15;/h2,5-7,9-10,16H,1,3-4,8,11-13H2;1H
• InChI Key： OJNRDADFRUXXSC-UHFFFAOYSA-N
• SMILES： C(C1=CCCCC1)CNCC1C=CC=CC=1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-benzyl-2-(1-cyclohexen-1-yl)ethanamine hydrochloride

N-benzyl-2-(1-cyclohexen-1-yl)ethanamine hydrochloride (CAS No. 1047652-33-4): An Overview

N-Benzyl-2-(1-cyclohexen-1-yl)ethanamine hydrochloride (CAS No. 1047652-33-4) is a synthetic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl group, a cyclohexene ring, and an ethanamine moiety, all of which contribute to its potential biological activities and applications.

The benzyl group in the structure of N-benzyl-2-(1-cyclohexen-1-yl)ethanamine hydrochloride is a common functional group in organic chemistry, known for its aromaticity and ability to influence the overall stability and reactivity of the molecule. The presence of this group can enhance the lipophilicity of the compound, potentially improving its membrane permeability and bioavailability. This characteristic is particularly important in drug design, where optimizing the pharmacokinetic properties of a molecule is crucial for its therapeutic efficacy.

The cyclohexen ring is another key structural element of this compound. Cyclohexene derivatives are widely studied for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The cyclohexene ring in N-benzyl-2-(1-cyclohexen-1-yl)ethanamine hydrochloride may contribute to its potential as a lead compound in the development of new therapeutic agents. Recent research has highlighted the importance of cyclohexene-containing molecules in modulating various biological pathways, making them valuable targets for further investigation.

The ethanamine moiety in N-benzyl-2-(1-cyclohexen-1-yl)ethanamine hydrochloride is responsible for the compound's basic nature. The presence of this amine group allows the formation of a stable hydrochloride salt, which is often preferred in pharmaceutical formulations due to its improved solubility and stability. The ethanamine group also plays a crucial role in the compound's interaction with biological targets, such as receptors and enzymes, which can influence its pharmacological effects.

In terms of synthesis, N-benzyl-2-(1-cyclohexen-1-yl)ethanamine hydrochloride can be prepared through a series of well-established organic reactions. One common approach involves the reaction of benzyl bromide with 2-(1-cyclohexen-1-yl)ethanamine, followed by the formation of the hydrochloride salt. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

Recent studies have explored the potential applications of N-benzyl-2-(1-cyclohexen-1-yl)ethanamine hydrochloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that N-benzyl-2-(1-cyclohexen-1-yl)ethanamine hydrochloride could be a promising candidate for the treatment of inflammatory diseases.

Another area of interest is the potential anticancer activity of N-benzyl-2-(1-cyclohexen-1-yl)ethanamine hydrochloride. Studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer. These results indicate that N-benzyl-2-(1-cyclohexen-1-yl)ethanamine hydrochloride may have therapeutic potential as an anticancer agent.

Beyond its biological activities, N-benzyl-2-(1-cyclohexen-1-yl)ethanamine hydrochloride has also been investigated for its use as an intermediate in the synthesis of more complex molecules. Its versatile structure makes it a valuable building block for constructing libraries of compounds with diverse functionalities. This property is particularly useful in high-throughput screening campaigns aimed at identifying new lead compounds for drug discovery.

In conclusion, N-benzyl-2-(1-cyclohexen-1-yl)ethanamine hydrochloride (CAS No. 1047652-33-4) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features and biological activities make it an attractive target for further investigation and development. As ongoing research continues to uncover new insights into its properties and applications, N-benzyl-2-(1-cyclohexen-1-yl)ethanamine hydrochloride is poised to play an important role in advancing our understanding and treatment of various diseases.